Cas no 124678-42-8 (1H-Pyrrole,1-(2-ethoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole,1-(2-ethoxyphenyl)-2,5-dimethyl-
• CAS No: 124678-42-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 103694
• PubChem ID: 4763636
• Update Time: 2025-04-18

1H-Pyrrole,1-(2-ethoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(2-ethoxyphenyl)-2,5-dimethyl-
• 1H-Pyrrole,1-(2-ethoxyphenyl)-2,5-dimethyl-(9CI)
• 1-(2-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole
• AKOS000285562
• 1-(2-ethoxyphenyl)-2,5-dimethylpyrrole
• 124678-42-8

• Inchi： 1S/C14H17NO/c1-4-16-14-8-6-5-7-13(14)15-11(2)9-10-12(15)3/h5-10H,4H2,1-3H3
• InChI Key： SHOHDXJONMNPHS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• PSA: 14.16